Cas no 1513818-13-7 (tert-Butyl 3-amino-5-chlorobenzoate)

• Product Name: tert-Butyl 3-amino-5-chlorobenzoate
• CAS No: 1513818-13-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD24125487
• CID: 5520832
• PubChem ID: 81554516
• Update Time: 2024-11-06

tert-Butyl 3-amino-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5-chlorobenzoate
• Benzoic acid, 3-amino-5-chloro-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl 3-amino-5-chlorobenzoate
• tert-Butyl3-amino-5-chlorobenzoate
• 1513818-13-7
• AKOS020133212
• EN300-2329002
• CS-0529583
• F84391
• tert-Butyl 3-amino-5-chlorobenzoate

• MDL： MFCD24125487
• Inchi： 1S/C11H14ClNO2/c1-11(2,3)15-10(14)7-4-8(12)6-9(13)5-7/h4-6H,13H2,1-3H3
• InChI Key： KAVQKMNKJUHUBN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC(Cl)=CC(N)=C1

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 350.4±22.0 °C(Predicted)
• pka: 2.38±0.10(Predicted)